Cas no 791-69-5 (∆9(11)-Estradiol)

∆9(11)-Estradiol structure
∆9(11)-Estradiol structure
Product Name:∆9(11)-Estradiol
CAS No:791-69-5
MF:C18H22O2
MW:270.366085529327
CID:984578
PubChem ID:9816888
Update Time:2024-10-27

∆9(11)-Estradiol Chemical and Physical Properties

Names and Identifiers

    • 9-dihydroestradiol
    • ?9,11-Estradiol
    • 9(11)-Estradiol
    • (8S,13S,14S,17S)-13-methyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol
    • ∆9(11)-Estradiol
    • ∆9,11-ESTRADIOL
    • J 1213
    • ZYC 1
    • (17β)-Estra-1,3,5(10),9(11)-tetraene-3,17-diol (ACI)
    • Estra-1,3,5(10),9(11)-tetraene-3,17β-diol (6CI, 7CI, 8CI)
    • 9,11-Dehydroestradiol
    • Δ9,11-Estradiol
    • Estra-1,3,5(10),9(11)-tetraene-3,17?-diol (9,11-Didehydroestradiol)
    • A905293
    • .DELTA.9,11-ESTRADIOL
    • Estra-1,3,5(10),9(11)-tetraene-3,17-diol, (17.beta.)-
    • Estra-1,3,5(10),9(11)-tetraene-3,17-diol #
    • (+)-delta9,11-Estradiol
    • 791-69-5
    • ESTRA-1,3,5(10),9(11)-TETRAENE-3,17.BETA.-DIOL
    • FABGTKBXHAEVKL-OWSLCNJRSA-N
    • DTXSID60229538
    • Estradiol hemihydrate specified impurity D [EP]
    • (17beta)-estra-1,3,5(10),9(11)-tetraene-3,17-diol
    • ?9(11)-Estradio
    • SCHEMBL8038320
    • Estra-1,3,5(10),9(11)-tetraene-3,17-diol, (17beta)-
    • Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol (9,11-Didehydroestradiol)
    • ESTRADIOL HEMIHYDRATE IMPURITY D [EP IMPURITY]
    • ?9(11)-Estradiol
    • 99558VD54H
    • Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol
    • Q27272170
    • J-1213
    • (8S,13S,14S,17S)-13-methyl-7,8,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
    • 6-(4-Chlorophenyl)-5,6-dihydroimidazo[2,1-b]thiazole
    • ZYC-1
    • delta9,11-Estradiol
    • (+)-.DELTA.9,11-ESTRADIOL
    • Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol; Estradiol Hemihydrate Imp. D (EP); 9,11-Didehydroestradiol; Estradiol Hemihydrate Impurity D; Estradiol Impurity D
    • 9-DEHYDROESTRADIOL
    • Estradiol hemihydrate impurity D [EP]
    • UNII-99558VD54H
    • ESTRADIOL HEMIHYDRATE IMPURITY D (EP IMPURITY)
    • Estradiol Hemihydrate Impurity D
    • Delta9(11)-Estradiol
    • DTXCID10152029
    • Estradiol hemihydrate specified impurity D
    • Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-17,19-20H,2,4,6-7,9H2,1H3/t15-,16+,17+,18+/m1/s1
    • InChI Key: FABGTKBXHAEVKL-OWSLCNJRSA-N
    • SMILES: C[C@@]12[C@@H](O)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3C1=CC2)O

Computed Properties

  • Exact Mass: 270.16200
  • Monoisotopic Mass: 270.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 3.51890

∆9(11)-Estradiol Pricemore >>

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∆9(11)-Estradiol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Calcium carbonate Solvents: Dimethylformamide
Reference
Steroids. CXVI. CL. 10β-Halo steroids
Mills, J. S.; Barrera, Julia; Olivares, Eugenia; Garcia, Hildelisa, Journal of the American Chemical Society, 1960, 82, 5882-9

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium borohydride Solvents: Methanol ,  Water ;  30 min, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
An environmentally friendly and cost effective synthesis of estradiol featuring two novel reagents: Si(0)/KF and PMHS/hexamethyldisiloxane/pTSA
Lim, Chongsoo; Evenson, Gerald N.; Perrault, William R.; Pearlman, Bruce A., Tetrahedron Letters, 2006, 47(36), 6417-6420

Production Method 3

Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Methanol ;  4 h, reflux
Reference
Design, synthesis and biological evaluation of novel 2-methoxyestradiol analogs as dual selective estrogen receptor modulators (SERMs) and antiangiogenic agents
Lao, Kejing; Wang, Yejun; Chen, Mingqi; Zhang, Jingjing; You, Qidong; et al, European Journal of Medicinal Chemistry, 2017, 139, 390-400

∆9(11)-Estradiol Raw materials

∆9(11)-Estradiol Preparation Products

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